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Compound of Interest

Compound Name: CMD178

Cat. No.: B12422540 Get Quote

Technical Support Center: CMD178 Mixer
Circuits
This guide provides troubleshooting assistance for researchers, scientists, and drug

development professionals experiencing low isolation in CMD178 mixer circuits. The following

sections are presented in a question-and-answer format to address specific issues

encountered during experimental setups.

Frequently Asked Questions (FAQs)
Q1: What is mixer isolation and why is it critical?
A: Isolation in a radio frequency (RF) mixer is a measure of the power attenuation from one

port to another.[1][2] High isolation is desirable because it minimizes leakage between the

Local Oscillator (LO), Radio Frequency (RF), and Intermediate Frequency (IF) ports.[3] Poor

isolation can lead to several problems:

LO leakage to the RF port (LO-RF Isolation): This is often a critical parameter. If the LO

signal leaks into the RF path, it can interfere with upstream components like low-noise

amplifiers or radiate from an antenna.[1][2][4]

LO leakage to the IF port (LO-IF Isolation): If the LO frequency is close to the IF frequency,

this leakage can contaminate the IF signal and potentially saturate the IF amplifier.[1][2]
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RF leakage to the IF port (RF-IF Isolation): While often less critical due to lower RF power

levels, high RF-IF isolation is generally indicative of a well-performing mixer with low

conversion loss.[1][2]

The CMD178 is a double-balanced mixer designed for high isolation due to its optimized balun

structures.[5][6][7][8] Any significant deviation from its typical performance warrants

investigation.

Q2: What are the typical isolation specifications for the
CMD178 mixer?
A: The expected isolation performance is a key baseline for troubleshooting. The CMD178 and

its surface-mount version, the CMD178C3, exhibit very high isolation.[5][6] The typical values,

measured with an LO drive of +13 dBm at 25°C, are summarized below.

Parameter Typical Value (dB) Frequency Range

LO to RF Isolation 45 11 - 21 GHz

LO to IF Isolation 45 11 - 21 GHz

RF to IF Isolation 26 11 - 21 GHz

Data sourced from CMD178

and CMD178C3 datasheets.[5]

[6][8]

If your measurements are significantly lower than these values, it indicates a potential issue in

your experimental setup or circuit implementation.

Q3: My measured isolation is significantly lower than
the datasheet values. What are the most common
causes?
A: Low isolation is often caused by external factors rather than a faulty mixer, as double-

balanced mixers are designed to have inherently high port-to-port isolation.[9] The most
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common culprits are related to the Local Oscillator (LO) drive level, port terminations, and the

physical layout of the printed circuit board (PCB).

Use the following troubleshooting workflow to diagnose the issue.

Low Isolation Measured

1. Verify LO Drive Level

2. Check Port Terminations

Is LO power correct?
(Spec: +9 to +13 dBm)

3. Inspect PCB Layout

Are unused ports
terminated in 50Ω? 4. Assess Test SetupIs layout optimized?

(Short paths, good grounding)
Are cables/connectors
 high quality & secure?

 Yes 

Adjust LO Power

 No 

 Yes Install 50Ω Terminations

 No 

Modify/Redesign PCB

 No 

Improve Fixturing/Cabling

 No 

Click to download full resolution via product page

Troubleshooting workflow for low mixer isolation.

Detailed Explanations:

Incorrect LO Drive Level: The high isolation of a passive double-balanced mixer relies on the

precise switching of internal diodes, which is controlled by the LO signal. An insufficient LO

drive will fail to switch the diodes properly, degrading performance.[3] Conversely, an

excessive LO drive can also negatively impact performance and potentially damage the

device.[3] The CMD178 is specified for an LO drive level of +13 dBm but can operate with as

little as +9 dBm.[5][6]
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Improper Port Termination: All three mixer ports (RF, LO, IF) are impedance-dependent.[10]

To achieve the specified isolation, any unused port during a measurement must be

terminated with a high-quality 50-ohm load.[10] A poor termination (mismatch) will cause

reflections that disrupt the mixer's internal balance and degrade isolation.[4]

Poor PCB Layout: At the high frequencies where the CMD178 operates (11-21 GHz), PCB

layout is critical. Common layout issues include:

Inadequate Grounding: A low-inductance ground plane is essential. Ensure sufficient

ground vias are placed very close to the mixer's ground connections to prevent ground

loops and common-mode currents.

Signal Coupling: Transmission lines for the RF, LO, and IF ports should be physically

separated to prevent direct electromagnetic coupling, which bypasses the mixer's internal

isolation.

Impedance Mismatch: All signal traces connected to the mixer must be designed as 50-

ohm transmission lines.

Experimental Protocols
Protocol 1: Measuring LO-to-RF Isolation
This protocol details the procedure for accurately measuring the isolation between the LO and

RF ports.

Objective: To quantify the attenuation of the LO signal as it leaks to the RF port.

Equipment Required:

Vector Network Analyzer (VNA) or a Signal Generator and a Spectrum Analyzer

CMD178 Evaluation Board or custom test fixture

High-quality 50Ω coaxial cables

Precision 50Ω termination load
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DC Power Supply (if required for active biasing, not for CMD178)

Procedure:

Setup Calibration:

If using a VNA, perform a 2-port SOLT (Short-Open-Load-Thru) calibration at the ends of

the cables that will connect to the device under test (DUT).

If using a signal generator and spectrum analyzer, perform a normalization by connecting

the source cable directly to the analyzer to establish a reference power level.

Device Connection:

Connect the signal source (VNA Port 1 or Signal Generator) to the LO port of the CMD178
mixer.

Connect the measurement instrument (VNA Port 2 or Spectrum Analyzer) to the RF port of

the mixer.

Connect the precision 50Ω termination load to the IF port. This step is critical for accurate

results.[10]

Set Signal Parameters:

Set the signal source to sweep across the desired frequency range (e.g., 11 GHz to 21

GHz).

Set the source power level to the recommended LO drive for the CMD178, which is +13

dBm.[6][8]

Measurement:

Using a VNA: Measure the S21 parameter. The resulting value in dB represents the LO-to-

RF isolation. A value of -45 dB on the VNA corresponds to 45 dB of isolation.

Using a Spectrum Analyzer: Measure the power level at the RF port. The isolation is the

difference in dB between the reference power level (from Step 1) and the measured power
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level.

Data Recording: Record the isolation values across the frequency sweep. Compare the

results with the typical performance data provided in the datasheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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